![molecular formula C15H9Cl2NO2 B2567142 5-chloro-1-(4-chlorobenzyl)-1H-indole-2,3-dione CAS No. 87423-59-4](/img/structure/B2567142.png)
5-chloro-1-(4-chlorobenzyl)-1H-indole-2,3-dione
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Overview
Description
5-Chloro-1-(4-chlorobenzyl)-1H-indole-2,3-dione is a chemical compound with the CAS Number: 339024-38-3 . It has a molecular weight of 298.12 . The IUPAC name for this compound is 5-chloro-1-(4-chlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid .
Chemical Reactions Analysis
While the specific chemical reactions involving 5-chloro-1-(4-chlorobenzyl)-1H-indole-2,3-dione are not detailed in the retrieved sources, similar compounds have been synthesized and evaluated for their antibacterial activity .Scientific Research Applications
- Applications :
- MET Kinase Inhibition : Researchers have explored this compound as a key intermediate for MET-targeting drug candidates . MET kinase plays a crucial role in cancer progression, and inhibiting it could lead to novel anticancer therapies.
- Grignard Reagents : Researchers have explored the utilization of 5-chloro-1-(4-chlorobenzyl)-1H-indole-2,3-dione in Grignard reactions, which are essential in organic synthesis . These reactions enable the formation of carbon-carbon bonds, leading to diverse compounds.
Medicinal Chemistry and Drug Development
Organic Synthesis
Mechanism of Action
Target of Action
Indole derivatives, which include this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, making indole derivatives valuable for treatment development .
Mode of Action
Indole derivatives are known to interact with their targets in a way that leads to various biological activities, such as antiviral, anti-inflammatory, and anticancer effects .
Biochemical Pathways
Indole derivatives are known to affect various biochemical pathways, leading to a broad spectrum of biological activities .
Result of Action
Indole derivatives, including this compound, have been reported to exhibit various biological activities, such as antiviral, anti-inflammatory, and anticancer effects .
Action Environment
The success of similar compounds in suzuki–miyaura cross-coupling reactions, a widely applied carbon–carbon bond-forming reaction, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
5-chloro-1-[(4-chlorophenyl)methyl]indole-2,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9Cl2NO2/c16-10-3-1-9(2-4-10)8-18-13-6-5-11(17)7-12(13)14(19)15(18)20/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWUYWKYKVCEBTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C3=C(C=C(C=C3)Cl)C(=O)C2=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-1-(4-chlorobenzyl)-1H-indole-2,3-dione |
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